Cas no 42783-04-0 (Ethyl 2-amino-5-nitrothiophene-3-carboxylate)

Ethyl 2-amino-5-nitrothiophene-3-carboxylate is a nitro-substituted thiophene derivative with significant utility in organic synthesis and pharmaceutical research. This compound serves as a versatile intermediate for constructing heterocyclic frameworks, particularly in the development of bioactive molecules and functional materials. The presence of both amino and nitro groups on the thiophene ring enables diverse chemical modifications, facilitating applications in medicinal chemistry and agrochemical synthesis. Its ester functionality further enhances reactivity, allowing for straightforward derivatization. The compound exhibits good stability under standard conditions, ensuring reliable handling and storage. Its structural features make it valuable for synthesizing thiophene-based scaffolds with potential pharmacological or material science applications.
Ethyl 2-amino-5-nitrothiophene-3-carboxylate structure
42783-04-0 structure
Product name:Ethyl 2-amino-5-nitrothiophene-3-carboxylate
CAS No:42783-04-0
MF:C7H8N2O4S
MW:216.21442
MDL:MFCD01566377
CID:325230
PubChem ID:2737608

Ethyl 2-amino-5-nitrothiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-amino-5-nitrothiophene-3-carboxylate
    • 2-AMINO-3-ETHOXYCARBONYL-5-NITROTHIOPHENE
    • 2-Amino-5-nitro-thiophene-3-carboxylic acid ethyl ester
    • 3-Thiophenecarboxylicacid, 2-amino-5-nitro-, ethyl ester
    • 2-amino-3-carbethoxy-5-nitrothiophene
    • 2-Amino-3-carboethoxy-5-nitrothiophene
    • 2-Amino-5-nitrothiophen-3-carbonsaeureethylester
    • F0806-0087
    • Ethyl 2-amino-5-nitro-3-thiophenecarboxylate
    • 7,8-dihydro-4-methoxy-6-methyl-1,3-dioxolo[4,5-g]isoquinoliniumchloride
    • ethyl2-amino-5-nitrothiophene-3-carboxylate
    • SMR000323428
    • MFCD01566377
    • DTXSID00372178
    • SCHEMBL2069098
    • 42783-04-0
    • HMS2730E05
    • AS-11844
    • 2-amino-5-nitro-3-ethoxycarbonyl-thiophene
    • MLS000679032
    • FT-0696121
    • UXDKVBJDZDRIKL-UHFFFAOYSA-N
    • 3-Thiophenecarboxylicacid,2-amino-5-nitro-,ethyl ester
    • CHEMBL1304183
    • EN300-236093
    • AKOS005208421
    • 2-amino-5-nitrothiophene-3-carboxylic acid ethyl ester
    • A918490
    • DB-070340
    • MDL： MFCD01566377
    • Inchi： InChI=1S/C7H8N2O4S/c1-2-13-7(10)4-3-5(9(11)12)14-6(4)8/h3H,2,8H2,1H3
    • InChI Key： UXDKVBJDZDRIKL-UHFFFAOYSA-N
    • SMILES： CCOC(=O)C1=C(N)SC(=C1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 216.020478g/mol
  • Surface Charge: 0
  • XLogP3: 2.2
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Rotatable Bond Count: 3
  • Monoisotopic Mass: 216.020478g/mol
  • Monoisotopic Mass: 216.020478g/mol
  • Topological Polar Surface Area: 126Ų
  • Heavy Atom Count: 14
  • Complexity: 242
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1

Experimental Properties

  • Density: 1.466
  • Melting Point: 243-246 ºC
  • PSA: 126.38000
  • LogP: 2.51960

Ethyl 2-amino-5-nitrothiophene-3-carboxylate Security Information

Ethyl 2-amino-5-nitrothiophene-3-carboxylate Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ethyl 2-amino-5-nitrothiophene-3-carboxylate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-236093-0.05g
ethyl 2-amino-5-nitrothiophene-3-carboxylate
 42783-04-0 95%
0.05g
 $227.0 2024-06-19
Ambeed
A756156-1g
Ethyl 2-amino-5-nitrothiophene-3-carboxylate
 42783-04-0 98%
1g
 $308.0 2025-02-21
Life Chemicals
F0806-0087-0.25g
ethyl 2-amino-5-nitrothiophene-3-carboxylate
 42783-04-0 95%
0.25g
 $180.0 2023-09-07
Life Chemicals
F0806-0087-2.5g
ethyl 2-amino-5-nitrothiophene-3-carboxylate
 42783-04-0 95%
2.5g
 $960.0 2023-09-07
Life Chemicals
F0806-0087-5g
ethyl 2-amino-5-nitrothiophene-3-carboxylate
 42783-04-0 95%
5g
 $1440.0 2023-09-07
abcr
AB234436-250mg
2-Amino-3-ethoxycarbonyl-5-nitrothiophene; .
 42783-04-0
250mg
 €216.10 2025-03-19
Life Chemicals
F0806-0087-10g
ethyl 2-amino-5-nitrothiophene-3-carboxylate
 42783-04-0 95%
10g
 $2060.0 2023-09-07
abcr
AB234436-1 g
2-Amino-3-ethoxycarbonyl-5-nitrothiophene
 42783-04-0
1g
 €415.00 2023-04-27
abcr
AB234436-5 g
2-Amino-3-ethoxycarbonyl-5-nitrothiophene
 42783-04-0
5g
 €1340.00 2023-04-27
Enamine
EN300-236093-0.25g
ethyl 2-amino-5-nitrothiophene-3-carboxylate
 42783-04-0 95%
0.25g
 $249.0 2024-06-19

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Amadis Chemical Company Limited
(CAS:42783-04-0)Ethyl 2-amino-5-nitrothiophene-3-carboxylate
A918490
Purity:99%
Quantity:5g
Price ($):1025.0